Cas no 1115285-44-3 (3-(4-ethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(4-ethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1115285-44-3
• MF: C₁₉H₁₆N₄O₂S₂
• MW: 396.485940933228
• CID: 5389253
• Update Time: 2025-10-30

3-(4-ethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxyphenyl)-6-[[[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl]thio]pyridazine
• 3-(4-ethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C19H16N4O2S2/c1-2-24-14-7-5-13(6-8-14)15-9-10-18(22-21-15)27-12-17-20-19(23-25-17)16-4-3-11-26-16/h3-11H,2,12H2,1H3
• InChI Key： UAZMFFHYPDPNFH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCC)C=C2)=NN=C(SCC2ON=C(C3SC=CC=3)N=2)C=C1

Computed Properties

• Exact Mass: 396.071
• Monoisotopic Mass: 396.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.5±65.0 °C(Predicted)
• pka: 1.11±0.10(Predicted)

Additional information on 3-(4-ethoxyphenyl)-6-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

3-(4-Ethoxyphenyl)-6-({[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]methyl}sulfanyl)Pyridazine: A Comprehensive Overview

3-(4-Ethoxyphenyl)-6-({[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]methyl}sulfanyl)Pyridazine, also known by its CAS No. 1115285-44-3, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridazine ring system, which is substituted with a 4-ethoxyphenyl group at the 3-position and a thiadiazole-containing sulfanyl group at the 6-position. The presence of these substituents endows the molecule with intriguing electronic and optical properties, making it a promising candidate for various applications in advanced materials and drug discovery.

The molecular structure of this compound can be dissected into three main components: the pyridazine ring, the 4-ethoxyphenyl group, and the thiadiazole-containing sulfanyl group. The pyridazine ring serves as the central framework, providing a rigid and planar structure that facilitates conjugation across the molecule. The 4-ethoxyphenyl group introduces electron-donating properties due to the ethoxy substituent, which can influence the electronic characteristics of the entire molecule. On the other hand, the thiadiazole-containing sulfanyl group introduces sulfur-based functionalities that can enhance both electronic and optical properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic applications. For instance, researchers have explored its use in organic light-emitting diodes (OLEDs) due to its ability to emit light at specific wavelengths when subjected to an electric current. The unique combination of electron-donating and sulfur-based groups allows for efficient charge transport and emission characteristics, making it a valuable component in next-generation OLED devices.

In addition to its optoelectronic applications, this compound has also shown promise in drug discovery efforts. Its molecular structure resembles certain bioactive molecules that are known to interact with specific protein targets. Researchers are currently investigating its potential as a lead compound for developing new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent functionalization with the 4-ethoxyphenyl and thiadiazole-containing sulfanyl groups. Recent advancements in catalytic systems have enabled higher yields and improved purity levels during synthesis.

From an environmental perspective, this compound has been evaluated for its biodegradability and potential impact on ecosystems. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, 3-(4-Ethoxyphenyl)-6-({[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]methyl}sulfanyl)Pyridazine (CAS No. 1115285-44-3) represents a versatile organic compound with significant potential in multiple fields. Its unique molecular structure enables diverse applications ranging from optoelectronics to drug discovery. As research continues to uncover new properties and functionalities of this compound, it is likely to play an increasingly important role in advancing both scientific understanding and technological innovation.